Cas no 161842-81-5 (2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy-)

2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy- structure
161842-81-5 structure
Product Name:2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy-
CAS No:161842-81-5
MF:C17H18O10
MW:382.32
CID:194190
PubChem ID:146075487
Update Time:2024-11-07

2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy-
    • Prionanthoside
    • FS-8305
    • 161842-81-5
    • AKOS040763517
    • Inchi: InChI=1S/C17H18O10/c1-7(18)24-6-12-14(21)15(22)16(23)17(27-12)26-11-5-10-8(4-9(11)19)2-3-13(20)25-10/h2-5,12,14-17,19,21-23H,6H2,1H3/t12-,14-,15+,16-,17-/m1/s1
    • InChI Key: HUYSUIPBOBFBTQ-USACIQFYSA-N
    • SMILES: O=C(C)OC[C@@H]1[C@H]([C@H](O)[C@H]([C@@H](O1)OC1C=C2C(=CC=1O)C=CC(=O)O2)O)O

Computed Properties

  • Exact Mass: 382.08999677g/mol
  • Monoisotopic Mass: 382.08999677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 152Ų

2H-1-Benzopyran-2-one,7-[(6-O-acetyl-b-D-glucopyranosyl)oxy]-6-hydroxy- Pricemore >>

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